Cas no 1427460-68-1 (Ethyl 6-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate)

• Product Name: Ethyl 6-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
• CAS No: 1427460-68-1
• MF: C₁₁H₈BrF₃N₂O₂
• MW: 337.092632293701
• MDL: MFCD18804152
• CID: 4699764
• Update Time: 2025-05-20

Ethyl 6-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
• PC300587
• Ethyl 6-bromo-2-(trifluoromethyl)imidazo-[1,2-a]pyridine-3-carboxylate
• Ethyl 6-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate

• MDL： MFCD18804152
• Inchi： 1S/C11H8BrF3N2O2/c1-2-19-10(18)8-9(11(13,14)15)16-7-4-3-6(12)5-17(7)8/h3-5H,2H2,1H3
• InChI Key： VGBGMJMHDDKHSX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC(C(F)(F)F)=C(C(=O)OCC)N2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 353
• Topological Polar Surface Area: 43.6

Additional information on Ethyl 6-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate

Ethyl 6-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate (CAS No. 1427460-68-1): A Key Intermediate in Modern Pharmaceutical Research

Ethyl 6-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate (CAS No. 1427460-68-1) is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its utility in the synthesis of various bioactive molecules. The presence of both bromo and trifluoromethyl substituents makes it a valuable scaffold for further functionalization, enabling the development of novel therapeutic agents.

The imidazo[1,2-a]pyridine core is a privileged scaffold in medicinal chemistry, known for its ability to interact with multiple biological targets. This particular derivative, featuring a carboxylate ester group at the 3-position and a bromine atom at the 6-position, along with a trifluoromethyl group at the 2-position, offers a unique combination of reactivity and stability. These features make it an attractive building block for designing molecules with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease-related pathways. The Ethyl 6-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate has been employed in several studies aimed at identifying compounds with potential therapeutic applications. For instance, its structural motif has been explored in the design of inhibitors for kinases and other enzymes involved in cancer progression. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a desirable feature in drug candidates.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the imidazo[1,2-a]pyridine core, researchers have been able to develop potent inhibitors that selectively target specific kinases. The bromine atom at the 6-position provides a handle for further chemical modifications, allowing for the introduction of additional functional groups that can improve binding interactions with the target enzyme.

The carboxylate ester group at the 3-position of the molecule offers another avenue for chemical manipulation. This group can be readily converted into other functionalities such as amides or acids, which can be further elaborated to enhance the pharmacological properties of the resulting compounds. Such modifications are crucial for optimizing drug-like characteristics such as solubility, bioavailability, and metabolic stability.

Recent advances in computational chemistry have also facilitated the use of Ethyl 6-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate in virtual screening campaigns. By leveraging high-throughput virtual screening techniques, researchers can rapidly identify potential lead compounds that interact with biological targets of interest. This approach has significantly accelerated the drug discovery process by enabling the rapid assessment of large libraries of compounds.

The trifluoromethyl group is a well-known pharmacophore that enhances the potency and selectivity of drug candidates. Its electron-withdrawing nature increases lipophilicity and binding affinity to biological targets. In addition, it can influence metabolic stability by preventing unwanted hydrolysis or oxidation reactions. These properties make it an invaluable feature in the design of next-generation pharmaceuticals.

The bromo substituent at the 6-position provides another layer of complexity to this compound's reactivity. It can participate in various chemical transformations such as cross-coupling reactions, allowing for the introduction of diverse functional groups into the molecular framework. Such reactions are fundamental in constructing complex organic molecules and are widely used in synthetic organic chemistry.

In conclusion, Ethyl 6-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate (CAS No. 1427460-68-1) is a multifaceted intermediate with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing novel bioactive molecules targeting various disease pathways. The ongoing research utilizing this compound underscores its importance as a building block in modern drug discovery efforts.